5-Bromo-3-cyano-2-methoxyphenylacetic acid
Overview
Description
5-Bromo-3-cyano-2-methoxyphenylacetic acid, also known as 5-Bromo-2-cyano-3-methoxybenzoic acid or 5-Bromo-3-cyano-2-methoxybenzoic acid, is an organic compound with the molecular formula C9H7BrNO3. It is a white, crystalline solid that is soluble in water, ethanol, and methanol. 5-Bromo-3-cyano-2-methoxyphenylacetic acid has a variety of applications in the fields of chemistry and biochemistry, including in the synthesis of other chemicals, in the study of enzyme inhibition, and in the development of drugs.
Scientific Research Applications
5-Bromo-3-cyano-2-methoxyphenylacetic acid has many scientific research applications, including in the synthesis of other chemicals, in the study of enzyme inhibition, and in the development of drugs. In the synthesis of other chemicals, 5-Bromo-3-cyano-2-methoxyphenylacetic acid can be used as a starting material for the synthesis of substituted phenylacetic acids and other compounds. In the study of enzyme inhibition, 5-Bromo-3-cyano-2-methoxyphenylacetic acid can be used to study the inhibition of enzymes such as cytochrome P450 and other cytochromes. In the development of drugs, 5-Bromo-3-cyano-2-methoxyphenylacetic acid can be used to synthesize drugs with desired pharmacological properties.
Mechanism of Action
The mechanism of action of 5-Bromo-3-cyano-2-methoxyphenylacetic acid is not fully understood, but it is believed to involve the inhibition of cytochrome P450 enzymes. Cytochrome P450 enzymes are involved in the metabolism of drugs and other compounds, and the inhibition of these enzymes can lead to changes in the pharmacological properties of drugs. 5-Bromo-3-cyano-2-methoxyphenylacetic acid has been shown to inhibit the activity of cytochrome P450 enzymes in vitro, suggesting that it may be useful in the development of drugs with desired pharmacological properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Bromo-3-cyano-2-methoxyphenylacetic acid are not fully understood. In vitro studies have shown that 5-Bromo-3-cyano-2-methoxyphenylacetic acid can inhibit the activity of cytochrome P450 enzymes, suggesting that it may have an effect on drug metabolism. However, further research is needed to determine the exact biochemical and physiological effects of 5-Bromo-3-cyano-2-methoxyphenylacetic acid.
Advantages and Limitations for Lab Experiments
5-Bromo-3-cyano-2-methoxyphenylacetic acid has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be obtained in large quantities. Additionally, it is soluble in water, ethanol, and methanol, making it easy to use in a variety of laboratory experiments. However, one limitation of 5-Bromo-3-cyano-2-methoxyphenylacetic acid is that its exact mechanism of action is not fully understood, making it difficult to predict the exact effects of its use in laboratory experiments.
Future Directions
There are several potential future directions
properties
IUPAC Name |
2-(5-bromo-3-cyano-2-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO3/c1-15-10-6(4-9(13)14)2-8(11)3-7(10)5-12/h2-3H,4H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHMKYKYWTUURQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1C#N)Br)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-cyano-2-methoxyphenylacetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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